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Compound of Interest

Compound Name: Hexyl 4-hydroxybenzoate-d4

Cat. No.: B1164434

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of Hexyl 4-hydroxybenzoate-d4. This deuterated analog of Hexyl 4-
hydroxybenzoate (also known as hexylparaben) is a valuable tool in various research
applications, particularly in pharmacokinetic and metabolic studies.

Core Chemical and Physical Properties

Hexyl 4-hydroxybenzoate-d4 is a stable, isotopically labeled form of Hexyl 4-
hydroxybenzoate. The deuterium labels on the phenyl ring provide a distinct mass signature,
making it ideal for use as an internal standard in quantitative analyses.
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Value
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Chemical Name

hexyl 2,3,5,6-tetradeuterio-4-

hydroxybenzoate

[1](2]

n-Hexyl 4-Hydroxybenzoate-

Synonyms 1][3
ynony 2,3,5,6-d4, Hexylparaben-d4 i3]
CAS Number 2241800-08-6 [1][2]
Unlabelled CAS Number 1083-27-8 [1112114]
Molecular Formula C13H14D403 [2][3]
Molecular Weight 226.30 g/mol [2][3]
White to almost white powder
Appearance [4]
or crystal
Melting Point 53 °C (unlabeled) [41[5]
Boiling Point 171 °C / 2 mmHg (unlabeled) [4115]16]
B Soluble in Methanol. Insoluble
Solubility ) 41071
in water.
> 98 atom % D, min 98%
Purity ] ] [2]
Chemical Purity
Storage 2-8°C, stored under nitrogen [4115]

Spectroscopic Data

Detailed spectroscopic data is essential for the confirmation of the structure and purity of Hexyl

4-hydroxybenzoate-d4. While specific spectra for the deuterated compound are not publicly

available, the expected shifts from the unlabeled compound are predictable. For the unlabeled

Hexyl 4-hydroxybenzoate, 1H NMR, 13C NMR, IR, and MS data are available for comparison.

[8]

Safety and Handling
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Hexyl 4-hydroxybenzoate and its deuterated form should be handled with care in a laboratory
setting.

Hazard Identification:[7]

Causes skin irritation (H315).[7]

May cause an allergic skin reaction (H317).

Causes serious eye irritation (H319).[7]

May cause long-lasting harmful effects to aquatic life (H413).

Precautionary Measures:[7][9]

Wear protective gloves, protective clothing, and eye/face protection.[7][9]

Wash hands and skin thoroughly after handling.[7]

Avoid breathing dust/fume/gas/mist/vapors/spray.

Contaminated work clothing should not be allowed out of the workplace.

Avoid release to the environment.

In case of eye contact, rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing.[9] If skin irritation occurs, get medical
advice/attention.[7]

Experimental Protocols
General Synthesis Workflow

The synthesis of Hexyl 4-hydroxybenzoate-d4 typically involves the esterification of 4-
hydroxybenzoic acid-d4 with hexanol. The deuterated 4-hydroxybenzoic acid can be
synthesized through various methods, including microbial synthesis from deuterated
feedstocks.[10]
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Generalized Synthesis Workflow
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Caption: Generalized workflow for the synthesis of Hexyl 4-hydroxybenzoate-d4.

Analytical Methodology: Microemulsion Electrokinetic
Chromatography (MEEKC)

A validated MEEKC method has been developed for the selective and quantitative analysis of
4-hydroxybenzoate preservatives.[11] This method can be adapted for the analysis of Hexyl 4-
hydroxybenzoate-d4, particularly for purity assessment and quantification in various matrices.

Methodology Outline:

o Sample Preparation: Dissolve the sample in a suitable solvent. For formulations, extraction
may be necessary.
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Internal Standard: Use an appropriate internal standard, such as 4-hydroxyacetophenone, to
improve precision.[11]

MEEKC System: Employ a capillary electrophoresis system equipped with a UV detector.

Microemulsion Buffer: Prepare a microemulsion buffer, the composition of which is optimized
for the separation of parabens.

Separation: Apply a voltage to the capillary to achieve electrophoretic separation of the
components.

Detection and Quantification: Monitor the absorbance at a specific wavelength and quantify
the analyte based on the peak area relative to the internal standard.
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Analytical Workflow using MEEKC
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Caption: Workflow for the analysis of Hexyl 4-hydroxybenzoate-d4 by MEEKC.

Applications in Research and Development
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The primary application of Hexyl 4-hydroxybenzoate-d4 is as an internal standard for the
quantitative analysis of unlabeled Hexyl 4-hydroxybenzoate in complex matrices such as
biological fluids, environmental samples, and pharmaceutical formulations. Its use in isotope
dilution mass spectrometry allows for highly accurate and precise measurements, correcting for
sample loss during preparation and variations in instrument response.

Hexyl 4-hydroxybenzoate itself is used as a preservative in cosmetics, pharmaceuticals, and
food due to its antimicrobial properties.[10] It is also used in the preparation of propranolol
hydrochloride cubic liquid crystal gel.[4][6] Research involving the pharmacokinetics,
metabolism, and environmental fate of hexylparaben would benefit significantly from the use of
its deuterated analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexyl 4-hydroxybenzoate-d4: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164434#hexyl-4-hydroxybenzoate-d4-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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